Elucidation of the Samidorphan Isoquinoline Dioxolane Core: A Technical Guide
Elucidation of the Samidorphan Isoquinoline Dioxolane Core: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the methodologies and data interpretation involved in the structural elucidation of the samidorphan (B1681425) isoquinoline (B145761) dioxolane core, a key intermediate in the synthesis of the opioid antagonist, Samidorphan. While specific proprietary data for this intermediate is not publicly available, this document outlines the standard analytical workflows and presents illustrative data to guide researchers in the characterization of similar complex heterocyclic molecules.
Introduction
Samidorphan is a novel opioid antagonist that, in combination with olanzapine, is used for the treatment of schizophrenia and bipolar I disorder. The synthesis of samidorphan involves a multi-step process, a key part of which is the protection of a ketone functional group as a 1,3-dioxolane. This results in the formation of the "(4'R, 4a'S, 7a'R, 12b'S)-3′-(cyclopropylmethyl)-4a'-hydroxy-2′, 3′, 4′, 4a', 5′, 6′-hexahydro-1'H, 7a'H-spiro[[1][2]dioxolane-2, 7′-[3][4]methanobenzofuro[3, 2-e]isoquinoline]-9′-carboxamide," herein referred to as the samidorphan isoquinoline dioxolane. Accurate structural confirmation of this intermediate is critical for ensuring the purity and quality of the final active pharmaceutical ingredient (API).
The structure elucidation of this complex molecule relies on a combination of spectroscopic and analytical techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and single-crystal X-ray crystallography.
Synthetic Pathway and the Role of the Dioxolane Intermediate
The formation of the dioxolane intermediate is a crucial step in the synthetic route to Samidorphan, serving to protect the ketone group from undesired reactions in subsequent synthetic steps. A general schematic of this part of the synthesis is presented below.
Caption: Synthetic pathway highlighting the formation of the samidorphan isoquinoline dioxolane intermediate.
Structure Elucidation Workflow
The definitive identification of the samidorphan isoquinoline dioxolane requires a systematic analytical approach. The following workflow outlines the key stages of structure elucidation.
Caption: General workflow for the structure elucidation of a synthetic intermediate.
Quantitative Data (Illustrative)
The following tables present hypothetical, yet representative, data that would be expected from the analysis of the samidorphan isoquinoline dioxolane.
Table 1: Illustrative ¹H NMR Data (500 MHz, CDCl₃)
| Chemical Shift (δ, ppm) | Multiplicity | Integration | Coupling Constant (J, Hz) | Proposed Assignment |
| 7.25 | d | 1H | 8.5 | Ar-H |
| 6.90 | d | 1H | 8.5 | Ar-H |
| 5.50 | s | 1H | - | OH |
| 4.85 | d | 1H | 6.0 | CH-O |
| 4.00-3.80 | m | 4H | - | O-CH₂-CH₂-O |
| 3.20-2.80 | m | 4H | - | N-CH₂ and other CH₂ |
| 2.60-2.20 | m | 5H | - | Aliphatic CH and CH₂ |
| 1.80-1.40 | m | 4H | - | Aliphatic CH₂ |
| 0.90-0.80 | m | 1H | - | Cyclopropyl CH |
| 0.60-0.50 | m | 2H | - | Cyclopropyl CH₂ |
| 0.20-0.10 | m | 2H | - | Cyclopropyl CH₂ |
Table 2: Illustrative ¹³C NMR Data (125 MHz, CDCl₃)
| Chemical Shift (δ, ppm) | Proposed Assignment |
| 170.0 | C=O (Amide) |
| 145.2 | Ar-C |
| 142.8 | Ar-C |
| 128.5 | Ar-CH |
| 120.1 | Ar-CH |
| 118.7 | Ar-C |
| 115.4 | Ar-C |
| 109.8 | Spiro-C (Dioxolane) |
| 92.3 | C-O |
| 72.5 | Quaternary C-OH |
| 65.0 | O-CH₂ |
| 64.8 | O-CH₂ |
| 60.2 | N-CH₂ (Cyclopropylmethyl) |
| 58.7 | CH |
| 48.5 | CH |
| 43.1 | N-CH₂ |
| 35.4 | CH₂ |
| 31.2 | CH₂ |
| 28.9 | CH₂ |
| 9.8 | Cyclopropyl CH |
| 4.1 | Cyclopropyl CH₂ |
| 3.8 | Cyclopropyl CH₂ |
Table 3: Illustrative High-Resolution Mass Spectrometry (HRMS) Data
| Ionization Mode | Calculated m/z [M+H]⁺ | Observed m/z |
| ESI+ | 413.2071 | 413.2075 |
Table 4: Illustrative X-ray Crystallography Data for a Related Structure
| Parameter | Value |
| Crystal System | Orthorhombic |
| Space Group | P2₁2₁2₁ |
| a (Å) | 9.404 |
| b (Å) | 12.526 |
| c (Å) | 19.693 |
| α (°) | 90 |
| β (°) | 90 |
| γ (°) | 90 |
| Volume (ų) | 2319.8 |
| Z | 4 |
Note: Data in Table 4 is from a published crystal structure of a closely related naltrexone derivative and is provided for illustrative purposes of the type of data obtained.[5]
Experimental Protocols
The following are generalized experimental protocols for the key analytical techniques used in structure elucidation.
5.1 High-Resolution Mass Spectrometry (HRMS)
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Objective: To determine the accurate mass of the molecule and confirm its elemental composition.
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Instrumentation: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap mass analyzer, coupled with an electrospray ionization (ESI) source.
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Procedure:
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A dilute solution of the purified sample (approximately 1 mg/mL) is prepared in a suitable solvent (e.g., methanol (B129727) or acetonitrile).
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The solution is infused into the ESI source at a flow rate of 5-10 µL/min.
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The mass spectrometer is operated in positive ion mode to detect the protonated molecule [M+H]⁺.
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Data is acquired over a mass range of m/z 100-1000.
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The observed accurate mass is compared to the theoretical mass calculated for the expected molecular formula (C₂₃H₂₈N₂O₅).
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5.2 Nuclear Magnetic Resonance (NMR) Spectroscopy
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Objective: To determine the connectivity of atoms within the molecule and provide detailed information about its three-dimensional structure.
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Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a suitable probe.
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Procedure:
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Approximately 5-10 mg of the purified sample is dissolved in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.
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A series of NMR experiments are performed, including:
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¹H NMR: To identify the number and types of protons and their neighboring atoms.
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¹³C NMR: To identify the number and types of carbon atoms.
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2D NMR (COSY, HSQC, HMBC): To establish proton-proton and proton-carbon correlations, allowing for the complete assignment of the molecular skeleton.
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The resulting spectra are processed and analyzed to assign all proton and carbon signals and confirm the proposed structure.
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5.3 Single-Crystal X-ray Crystallography
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Objective: To determine the precise three-dimensional arrangement of atoms in the solid state, including bond lengths, bond angles, and stereochemistry.
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Instrumentation: A single-crystal X-ray diffractometer.
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Procedure:
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Single crystals of the compound suitable for X-ray diffraction are grown, typically by slow evaporation of a solvent, vapor diffusion, or cooling of a saturated solution.
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A suitable crystal is mounted on the diffractometer.
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The crystal is cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations.
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X-ray diffraction data are collected by rotating the crystal in the X-ray beam.
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The collected data are processed to solve and refine the crystal structure, yielding a detailed three-dimensional model of the molecule.
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Conclusion
The structural elucidation of the samidorphan isoquinoline dioxolane core is a critical step in the manufacturing of Samidorphan. A combination of HRMS, extensive 1D and 2D NMR spectroscopy, and, when possible, single-crystal X-ray crystallography provides the necessary data to unequivocally confirm the identity and purity of this key intermediate. The methodologies and illustrative data presented in this guide serve as a valuable resource for scientists and researchers involved in the synthesis and characterization of complex pharmaceutical molecules.
References
- 1. tdcommons.org [tdcommons.org]
- 2. Samidorphan Isoquinoline Dioxolane CAS号 361525-83-9 – Watson(沃森) [watson-int.cn]
- 3. veeprho.com [veeprho.com]
- 4. US11707466B2 - Immediate release multilayer tablet - Google Patents [patents.google.com]
- 5. WO2022101444A1 - Immediate release multilayer tablet - Google Patents [patents.google.com]
